N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: N-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)-4-fluorobenzamide
• InChI: InChI=1S/C16H13FN4O3/c1-20-13-12(15(23)21(2)16(20)24)11(7-8-18-13)19-14(22)9-3-5-10(17)6-4-9/h3-8H,1-2H3,(H,18,19,22)
• InChI Key: GXQGRPXQVIBULW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN4O3
• Molecular Weight: 328.30 g/mol
• CAS No.: 941970-81-6

Description

N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C16H13FN4O3 and its molecular weight is 328.303. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermal Stability and Derivative Formation

Research has shown that derivatives of 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrrolo[2,3-d]pyrimidine, closely related to the chemical , have been synthesized and analyzed for thermal stability. These compounds exhibit specific thermal decomposition patterns under various conditions, providing insights into their stability and potential applications in material science and chemical engineering (Salih & Al-Sammerrai, 1986).

Pharmacological Activities

A series of pyrido[2,3-d]pyrimidine derivatives have been designed and synthesized, showing potential as anticonvulsants and antidepressants. These derivatives exhibit significant pharmacological activities, suggesting their utility in developing new therapeutic agents (Zhang et al., 2016).

Antiviral Activity

Another study focused on the anti-Hepatitis B virus activity of N4-β-D-Glycoside pyrazolo[3,4-d]pyrimidine derivatives, indicating moderate to high antiviral activities. These findings suggest the potential of these compounds in antiviral therapy (El‐Sayed, Ramiz, & Abdel-Rahman, 2009).

Polymer Synthesis

Research into the synthesis of polymers containing various pyrimidine derivatives, including structures similar to the chemical of interest, has led to the development of new materials with potential applications in biotechnology and material sciences. These polymers exhibit unique properties, such as solubility in various solvents (Hattori & Kinoshita, 1979).

Acylating Agent Development

The synthesis and application of solid-phase acylating agents based on pyrido[2,3-d]pyrimidine derivatives demonstrate their effectiveness in various organic synthesis processes. These acylating agents offer new methodologies for chemical synthesis, highlighting the versatility of pyrido[2,3-d]pyrimidine derivatives (Nicewonger et al., 2002).

Mechanism of Action

Target of Action

The primary targets of N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)-4-fluorobenzamide are currently unknown

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound . .

Biochemical Analysis

Temporal Effects in Laboratory Settings

The changes in the effects of N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)-4-fluorobenzamide over time in laboratory settings are not yet documented . Future studies should include information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models have not been reported yet . Future studies should include any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses.